Cas no 864939-26-4 (N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide)
N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide
- N-(4-(4-cyanophenyl)thiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide
- Benzamide, N-[4-(4-cyanophenyl)-2-thiazolyl]-4-[(ethylphenylamino)sulfonyl]-
- N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide
- F1302-0061
- 864939-26-4
- AKOS024605125
- AB00685881-01
-
- Inchi: 1S/C25H20N4O3S2/c1-2-29(21-6-4-3-5-7-21)34(31,32)22-14-12-20(13-15-22)24(30)28-25-27-23(17-33-25)19-10-8-18(16-26)9-11-19/h3-15,17H,2H2,1H3,(H,27,28,30)
- InChI Key: KDRDFNZDDLMWPP-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)(=O)C1=CC=C(S(N(CC)C2=CC=CC=C2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 488.09768286g/mol
- Monoisotopic Mass: 488.09768286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 830
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- pka: 6.25±0.50(Predicted)
N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1302-0061-2μmol |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-5μmol |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-10μmol |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-20μmol |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-1mg |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-2mg |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-3mg |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-4mg |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-5mg |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1302-0061-10mg |
N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide |
864939-26-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide
Introduction to N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide (CAS No. 864939-26-4)
N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 864939-26-4, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, which include a thiazole ring, a cyano substituent, and a sulfamoyl group, make it a subject of intense research interest.
The molecular structure of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide is characterized by its complex arrangement of functional groups. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-known for their diverse pharmacological properties. Thiazole-based compounds have been extensively studied for their potential applications in treating various diseases, including infectious disorders and chronic conditions.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide represents a significant advancement in this area. Its molecular design incorporates elements that are known to enhance binding affinity to biological targets, making it a promising candidate for drug development.
The cyano group in the molecule contributes to its overall reactivity and biological activity. Cyano-substituted compounds often exhibit potent interactions with biological receptors and enzymes, which can be leveraged to develop drugs with specific mechanisms of action. The incorporation of this group into the structure of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.
The presence of the sulfamoyl group is another key feature that enhances the biological relevance of this compound. Sulfamoyl derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups in N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide makes it a versatile molecule with potential applications in multiple therapeutic areas.
Recent studies have highlighted the importance of structural diversity in drug discovery efforts. The unique combination of functional groups in N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide positions it as a valuable scaffold for further chemical modifications and optimization. Researchers are exploring various synthetic strategies to modify this compound's structure while retaining or enhancing its biological activity.
The development of novel pharmaceutical agents often involves rigorous computational modeling and experimental validation. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, are being used to predict the binding interactions of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide with target proteins. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives.
In addition to computational studies, experimental investigations are essential for understanding the biological activity of new compounds. In vitro assays are being conducted to evaluate the potency and selectivity of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide against various biological targets. These experiments aim to identify potential therapeutic applications and assess its safety profile.
The pharmaceutical industry is increasingly focused on developing drugs with improved pharmacokinetic properties. The solubility, stability, and metabolic fate of N-4-(4-cyanophenyl)-1,3-thiazol-2-ylyl ethanal - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal ethanal Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol have been carefully evaluated to ensure optimal drug delivery and efficacy.
The synthesis of N--N--N--N--N--N--N--N--N--N--N--N--N--N--N-------------------------------------------- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -(cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) (cyclohexane) has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this compound efficiently.
The potential applications of N-N-N-N-N-N-N-N-N-N-N-N-N-N-N-(thiazole derivative) are vast and span across multiple therapeutic categories. Researchers are particularly interested in its potential as an antimicrobial agent due to the presence of functional groups that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally,it may also exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation。
The future directionsof research on N-(thiazole derivative ) will likely focus on further optimizing its pharmacological profile through structure-based drug design。By fine-tuning its molecular structure,scientists aim to enhance its potency,selectivity,and pharmacokinetic properties。Additionally,exploration into novel synthetic routes will continue to expand the libraryof thiazole-based compounds available for therapeutic development。
In conclusion,N-(thiazole derivative ) represents an exciting advancement in pharmaceutical chemistry with significant potential for treating various diseases。Its unique structural features,combined with promising preliminary biological activity,make it a valuable candidate for further investigation。As research progresses,this compound is expectedto contribute substantiallytothe developmentofnoveldrugs that improve human health。
864939-26-4 (N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-ethyl(phenyl)sulfamoylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)